Cas no 951891-92-2 (3,4-Dimethoxy-3'-iodobenzophenone)

• Product Name: 3,4-Dimethoxy-3'-iodobenzophenone
• CAS No: 951891-92-2
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• CID: 4722621
• Update Time: 2025-08-05

3,4-Dimethoxy-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHOXY-3'-IODOBENZOPHENONE
• (3,4-Dimethoxyphenyl)(3-iodophenyl)methanone
• SEL10294550
• 3,4-Dimethoxy-3'-iodobenzophenone

• Inchi： 1S/C15H13IO3/c1-18-13-7-6-11(9-14(13)19-2)15(17)10-4-3-5-12(16)8-10/h3-9H,1-2H3
• InChI Key： JMSBROOMAKIXCG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dimethoxy-3'-iodobenzophenone

Comprehensive Overview of 3,4-Dimethoxy-3'-iodobenzophenone (CAS No. 951891-92-2): Properties, Applications, and Industry Insights

3,4-Dimethoxy-3'-iodobenzophenone (CAS No. 951891-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This iodinated benzophenone derivative is characterized by its unique molecular structure, featuring dimethoxy and iodo functional groups, which contribute to its versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3,4-Dimethoxy-3'-iodobenzophenone", "applications in drug intermediates", and "photophysical properties of iodobenzophenones", reflecting its relevance in cutting-edge applications.

The compound's CAS No. 951891-92-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular formula C15H13IO3 and molecular weight 344.17 g/mol are often highlighted in technical datasheets. Recent studies emphasize its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antioxidant agents. This aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems, topics dominating academic and industrial discourse.

From a structural perspective, the dimethoxy groups enhance the compound's solubility in polar solvents, while the iodo substituent offers a reactive site for cross-coupling reactions like Suzuki-Miyaura or Ullmann-type couplings. Such properties make it invaluable in palladium-catalyzed reactions, a hotspot in modern organic synthesis. Searches for "iodobenzophenone derivatives in catalysis" and "green chemistry applications" underscore its alignment with sustainable methodologies.

In material science, 3,4-Dimethoxy-3'-iodobenzophenone is explored for its photostability and potential in OLED materials. Its electron-withdrawing and electron-donating moieties enable tunable optoelectronic properties, addressing queries like "organic semiconductors design". Furthermore, its crystallographic data (e.g., space group and unit cell parameters) are frequently cited in patents, reinforcing its industrial value.

Quality control protocols for CAS No. 951891-92-2 emphasize HPLC purity (>98%) and spectroscopic validation (NMR, IR). These metrics cater to stringent pharmaceutical standards, resonating with searches for "analytical methods for benzophenone derivatives". The compound's stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its practicality.

Emerging trends also link 3,4-Dimethoxy-3'-iodobenzophenone to AI-driven drug discovery, where its scaffold is used to train predictive models for molecular property optimization. This intersects with popular queries on "machine learning in chemical synthesis", positioning the compound at the forefront of interdisciplinary innovation.

In summary, 3,4-Dimethoxy-3'-iodobenzophenone (CAS No. 951891-92-2) exemplifies the synergy between traditional organic chemistry and contemporary technological advancements. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its enduring relevance in scientific and industrial landscapes.